Cas no 155698-98-9 ()

• CAS No: 155698-98-9
• MF: C₆H₈O₂S₂
• MW: 176.256519317627
• CID: 6647206
• PubChem ID: 462608
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H8O2S2/c7-3-5-1-2-6(4-8)10-9-5/h1-2,7-8H,3-4H2
• InChI Key： JDSODJFESVZCCR-UHFFFAOYSA-N
• SMILES： S1C(CO)=CC=C(CO)S1

Computed Properties

• Exact Mass: 175.99657184g/mol
• Monoisotopic Mass: 175.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiins Dithiins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiins